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Compound of Interest

Compound Name: Methyltetrazine-SS-NHS

Cat. No.: B12415797 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The Methyltetrazine-trans-cyclooctene (TCO) ligation is a premier bioorthogonal reaction

renowned for its exceptional speed, specificity, and biocompatibility.[1] This reaction is based

on an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition between an electron-

deficient tetrazine and a strained trans-cyclooctene dienophile.[2] The ligation proceeds rapidly

under physiological conditions without the need for a catalyst, forming a stable covalent bond

and releasing nitrogen gas as the sole byproduct.[2][3] These features make the

Methyltetrazine-TCO ligation an ideal tool for a wide range of applications in complex biological

environments, including live-cell imaging, protein conjugation, and pretargeted drug delivery.[1]

[4]

The reaction's kinetics are among the fastest known for bioorthogonal chemistry, with second-

order rate constants reaching up to 10^6 M⁻¹s⁻¹.[2][5] This efficiency allows for effective

labeling and conjugation even at low, micromolar to nanomolar concentrations of reactants,

minimizing potential cytotoxicity.[1][2] The stability of the reactants in aqueous media and their

orthogonality to native biological functional groups ensure that the ligation occurs with high

precision and minimal off-target reactions.[2]
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The ligation is a two-step process initiated by a [4+2] cycloaddition, followed by an irreversible

retro-Diels-Alder reaction that releases nitrogen gas.[6]
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Caption: The Methyltetrazine-TCO ligation reaction mechanism.

A typical experimental workflow involves the separate functionalization of two biomolecules with

methyltetrazine and TCO, respectively, followed by mixing to initiate the ligation.
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General Experimental Workflow
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Live-Cell Imaging Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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